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Compound of Interest

Compound Name: 6-Bromo-4-fluoroindolin-2-one

Cat. No.: B1292659

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-Bromo-4-fluoroindolin-2-one, a
halogenated indolin-2-one derivative of interest in medicinal chemistry and drug discovery. The
indolin-2-one scaffold is a well-established pharmacophore, forming the core of numerous
kinase inhibitors. This document details the physicochemical properties, a proposed synthetic
route, and the predicted biological activity of 6-Bromo-4-fluoroindolin-2-one, drawing
parallels with structurally related compounds with known therapeutic applications. All
quantitative data is presented in structured tables, and a detailed experimental protocol for its
synthesis is provided. A proposed signaling pathway that this class of compounds may inhibit is
also visualized.

Physicochemical Properties

The fundamental physicochemical properties of 6-Bromo-4-fluoroindolin-2-one are
summarized in the table below. These properties are crucial for its handling, formulation, and in
silico modeling.
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Property Value Source

Molecular Weight 230.03 g/mol [1]

Chemical Formula CsHsBrFNO [1]

CAS Number 1000341-00-3 [1]
Off-white to light brown solid

Appearance , (2]
(Predicted)

. . 315.14£22.0 °C (Predicted for
Boiling Point _ [2]
indole precursor)

) 1.750+0.06 g/cm? (Predicted
Density _ [2]
for indole precursor)

15.47+0.30 (Predicted for
pKa : [2]
indole precursor)

2-8°C, under inert gas (e.qg.,
Storage Temperature [2]
Argon)

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis for 6-Bromo-4-fluoroindolin-2-one is not readily available
in the public domain. However, a plausible synthetic route can be proposed based on the
known synthesis of its immediate precursor, 6-Bromo-4-fluoro-1H-indole, followed by a
standard oxidation method.

Proposed Synthesis Workflow

The proposed synthesis is a two-stage process, starting from commercially available 4-bromo-
2-fluoro-6-nitrotoluene. The first stage involves the formation of the indole ring, and the second
stage is the oxidation of the indole to the desired indolin-2-one.
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Stage 1: Indole Formation

N,N-Dimethylformarnide Iron powder, Silica N-Bromosuccinimide (NBS) Stage 2: Oxidation

acetal, TEA, DMF Toluene, Acetic Acid t-BuOH, H20
4-Bromo-2-fluoro-6-nitrotoluene 130°C. 20 Intermediate Enamine 100°€. 30 min 6-Bromo-4-fluoro-1H-indole (Proposed) 6-Bromo-4-fluoroindolin-2-one

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

6-Bromo-4-fluoroindolin-2-one

Gene Transcription
(Proliferation, Angiogenesis, Survival)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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